6-Chloro-4-methyl-N-(3-methylsulfinylcyclohexyl)pyridine-2-carboxamide

• IUPAC Name: 6-chloro-4-methyl-N-(3-methylsulfinylcyclohexyl)pyridine-2-carboxamide
• InChI: InChI=1S/C14H19ClN2O2S/c1-9-6-12(17-13(15)7-9)14(18)16-10-4-3-5-11(8-10)20(2)19/h6-7,10-11H,3-5,8H2,1-2H3,(H,16,18)
• InChI Key: IQURVTMOMXCQFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)Cl)C(=O)NC2CCCC(C2)S(=O)C
• Molecular Formula: C14H19ClN2O2S
• Molecular Weight: 314.8 g/mol

Description

The compound “6-Chloro-4-methyl-N-(3-methylsulfinylcyclohexyl)pyridine-2-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic six-membered ring with one nitrogen atom. The molecule also has a chloro group (Cl), a methyl group (CH3), a carboxamide group (CONH2), and a methylsulfinylcyclohexyl group attached to the pyridine ring at different positions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data or a crystallographic study, it’s challenging to provide an accurate molecular structure analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The pyridine ring, for example, can undergo electrophilic substitution reactions. The carboxamide group could participate in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of a pyridine ring could contribute to basicity, while the chloro group could increase its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many pyridine derivatives are used in pharmaceuticals and agrochemicals, where their mechanism of action often involves interaction with biological targets.